Cas no 69807-21-2 (2-Propanone, 1-(3-pyridazinyl)- (9CI))

• Product Name: 2-Propanone, 1-(3-pyridazinyl)- (9CI)
• CAS No: 69807-21-2
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD18287460
• CID: 1019545
• PubChem ID: 12470855
• Update Time: 2025-07-08

2-Propanone, 1-(3-pyridazinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-pyridazinyl)- (9CI)
• 3-Acetylpyridazine
• AKOS006238413
• 69807-21-2
• SCHEMBL18642985
• 1-(pyridazin-3-yl)propan-2-one
• DB-270798
• 2-PROPANONE, 1-(3-PYRIDAZINYL)-

• MDL： MFCD18287460
• Inchi： 1S/C7H8N2O/c1-6(10)5-7-3-2-4-8-9-7/h2-4H,5H2,1H3
• InChI Key： LABAKNMHSCEWTA-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CC=CN=N1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-Propanone, 1-(3-pyridazinyl)- (9CI)

Chemical Compound CAS No 69807-21-2: 2-Propanone, 1-(3-pyridazinyl)- (9CI)

2-Propanone, 1-(3-pyridazinyl)- (9CI), also known by its CAS number 69807-21-2, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyridazine ring system with a propanone functional group. The pyridazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, contributes to the compound's electronic properties and reactivity. The propanone group, on the other hand, introduces ketonic functionality, making this compound highly suitable for participation in a wide range of chemical reactions.

Recent advancements in synthetic chemistry have highlighted the potential of CAS No 69807-21-2 as a key intermediate in the synthesis of complex organic molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are of great interest in drug discovery and materials science. For instance, studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications* have shown that CAS No 69807-21-2 can serve as a precursor for the synthesis of bioactive compounds with potential anticancer and antimicrobial properties.

The electronic properties of CAS No 69807-21-2 make it an attractive candidate for applications in optoelectronics and organic electronics. The conjugated system formed by the pyridazine ring and the propanone group facilitates efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has explored the use of this compound as a building block for designing novel materials with tailored electronic characteristics.

In terms of synthesis, CAS No 69807-21-2 can be prepared through various methods, including condensation reactions and coupling reactions. One notable approach involves the reaction of amines with carbonyl compounds under specific conditions to form the pyridazine ring system. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The pharmacological properties of CAS No 69807-21-2 have also been investigated in recent studies. Preclinical data suggest that this compound exhibits moderate bioactivity against certain cancer cell lines, potentially due to its ability to modulate key cellular pathways. However, further research is required to fully understand its mechanism of action and to assess its suitability for therapeutic applications.

From an environmental perspective, the degradation pathways of CAS No 69807-21-2 have been studied to evaluate its potential impact on ecosystems. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No 69807-21-2, or 2-Propanone, 1-(3-pyridazinyl)- (9CI), is a multifaceted compound with promising applications across diverse fields. Its unique structure enables it to participate in a wide range of chemical transformations, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.